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Compound of Interest

Compound Name: BI-9466

Cat. No.: B15588862 Get Quote

Extensive searches for an experimental compound specifically designated as "BI-9466" did not

yield any publicly available information regarding its use in cell culture, its mechanism of action,

or any associated experimental protocols. The search results primarily identified a product with

a similar catalog number, an antibody, and a different small molecule inhibitor, BI-3406. It is

possible that "BI-9466" is an internal compound designation not yet described in published

literature, or the name may be a misidentification.

Alternative Findings:
While no data exists for "BI-9466," the following related findings may be of interest to

researchers:

Phospho-FoxO3a (Ser253) Antibody #9466: This is a commercially available polyclonal

antibody used to detect the phosphorylated form of the FoxO3a transcription factor.[1][2][3]

[4] The Forkhead box protein O3 (FoxO3a) is a key player in regulating cell cycle arrest and

apoptosis.[1][2][3][4] Its activity is modulated by phosphorylation through signaling pathways

such as the PI3K-Akt pathway.[1][3][4] Phosphorylation at Ser253 leads to the nuclear export

of FoxO3a, thereby inhibiting its transcriptional activity.[1]

BI-3406: This compound is a potent and selective inhibitor of the interaction between KRAS

and Son of Sevenless 1 (SOS1).[5][6] BI-3406 binds to the catalytic domain of SOS1,

preventing it from acting as a guanine nucleotide exchange factor (GEF) for KRAS.[5][6] This

inhibition leads to a reduction in the levels of active, GTP-bound KRAS and subsequently
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suppresses the downstream MAPK signaling pathway.[5][6] BI-3406 has shown efficacy in

limiting the proliferation of cancer cell lines with KRAS G12 or G13 mutations.[5][6]

Summary of BI-3406 In Vitro Activity:
Parameter Value Cell Lines Reference

IC₅₀ 6 nM Not specified [5]

Effect
Reduces formation of

GTP-loaded KRAS

KRAS-dependent

cancer cell lines
[5][6]

Pathway Inhibition

Inhibits MAPK

pathway signaling (p-

ERK)

KRAS G12 or G13

mutant cells
[5][6]

Cellular Response Limits cell proliferation
KRAS-driven cancer

cell lines
[6]

BI-3406 Mechanism of Action:
BI-3406 functions by allosterically inhibiting the SOS1 protein, a key activator of KRAS. By

preventing the SOS1-KRAS interaction, BI-3406 effectively dampens the entire downstream

signaling cascade that is constitutively active in many KRAS-mutant cancers.
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Caption: Mechanism of action of BI-3406.
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Due to the lack of specific information for "BI-9466," we are unable to provide the requested

detailed application notes and experimental protocols. We recommend verifying the compound

name and searching for internal documentation or publications that may not be publicly

accessible. If "BI-3406" is the intended compound of interest, further literature review would be

necessary to construct a detailed experimental protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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